Cas no 10475-63-5 (Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate)

• Product Name: Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate
• CAS No: 10475-63-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 215504
• PubChem ID: 135411651
• Update Time: 2025-10-10

Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-oxo-2-(2-phenylhydrazinylidene)-, ethyl ester
• 3-Oxo-2-(2-phenylhydrazono)butanoic acid ethyl ester
• ethyl (2E)-3-oxo-2-(phenylhydrazinylidene)butanoate
• Butyric acid,3-oxo-,ethyl ester,2-phenylhydrazone
• ethyl (2E)-3-oxo-2-(2-phenylhydrazinylidene)butanoate
• ethyl 2-(2-phenylhydrazono)-3-oxobutanoate
• ethyl 2-(N-phenylhydrazono)-3-oxobutanoate
• ethyl 2-(phenylhydrazono)-3-oxobutyrate
• ethyl 2,3-dioxobutanoate 2-phenylhydrazone
• Ethyl 3-oxo-2-(phenylhydrazono)butanoate
• F9995-0126
• HMS548C21
• 1-Ethoxy-2-(2-phenylhydrazono)-1,3-butanedione
• 2-(2-Phenylhydrazono)-3-oxobutyric acid ethyl ester
• 3-Oxo-2-(2-phenylhydrazono)butyric acid ethyl ester
• 2-(2-Phenylhydrazono)-3-oxobutanoic acid ethyl ester
• Ethyl 3-oxo-2-(2-phenylhydrazinylidene)butanoate
• Ethyl-2-oxo-3-phenylhydrazono butyrate
• CCG-50019
• 60083-22-9
• AKOS001025607
• Z55331898
• ethyl 2-z-phenylhydrazono-3-oxo-butanoate
• Maybridge1_002353
• DivK1c_001105
• CDS1_000065
• SR-01000639428-1
• ethyl (E)-3-oxo-2-(2-phenylhydrazono)butanoate
• 10475-63-5
• ethyl (Z)-3-hydroxy-2-phenyldiazenylbut-2-enoate
• ethyl 3-oxo-2-(2-phenylhydrazono)butanoate
• SCHEMBL6786789
• Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate

• Inchi： 1S/C12H14N2O3/c1-3-17-12(16)11(9(2)15)14-13-10-7-5-4-6-8-10/h4-8,15H,3H2,1-2H3/b11-9-,14-13+
• InChI Key： WGMOYLSNEVXNJG-NMTIYCJGSA-N
• SMILES： O(C(/C(=C(\C)/O)/N=N/C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.13
• Boiling Point: 339.6°Cat760mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.534
• PSA: 67.76000
• LogP: 1.67960

Additional information on Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate

Research Briefing on Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate (CAS: 10475-63-5)

Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate (CAS: 10475-63-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

Recent literature highlights the role of Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate in the development of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of pyrazole derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. The compound's unique hydrazone moiety facilitates diverse chemical transformations, making it a versatile building block in organic synthesis.

Another area of interest is the compound's potential as a ligand in metal-catalyzed reactions. Research from the European Journal of Organic Chemistry (2024) reported that Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate can coordinate with transition metals such as copper and palladium, enabling efficient cross-coupling reactions. This property is particularly valuable for the construction of complex molecular architectures in pharmaceutical chemistry.

In addition to its synthetic applications, recent investigations have explored the biological activities of Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate. A preprint from BioRxiv (2024) suggested that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While further in vivo studies are needed, these findings open new avenues for its use in the development of anti-inflammatory agents.

Despite these promising developments, challenges remain in optimizing the compound's stability and bioavailability. A review in Chemical & Pharmaceutical Bulletin (2023) emphasized the need for structural modifications to enhance its pharmacokinetic properties. Researchers are actively exploring derivatives of Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate to address these limitations while retaining its beneficial chemical features.

In conclusion, Ethyl (E)-3-Oxo-2-(2-phenylhydrazono)butanoate (CAS: 10475-63-5) continues to be a valuable compound in chemical biology and medicinal chemistry. Its versatility in synthesis and emerging biological activities make it a subject of ongoing research. Future studies are expected to further elucidate its potential in drug discovery and development, particularly in the design of novel therapeutic agents.